Cas no 922604-23-7 (N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide)

• Product Name: N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• CAS No: 922604-23-7
• MF: C₁₆H₁₂Cl₂N₂O₃S₂
• MW: 415.314079284668
• CID: 5948360
• PubChem ID: 18572666
• Update Time: 2025-10-20

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
• F2516-0067
• 922604-23-7
• N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2,3-dimethoxybenzamide
• AKOS024655946

• Inchi： 1S/C16H12Cl2N2O3S2/c1-22-11-5-3-4-8(13(11)23-2)15(21)20-16-19-10(7-24-16)9-6-12(17)25-14(9)18/h3-7H,1-2H3,(H,19,20,21)
• InChI Key： RZBFRYXSONSYBO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2C=C(Cl)SC=2Cl)=CS1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 413.9666400g/mol
• Monoisotopic Mass: 413.9666400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide

Compound CAS No. 922604-23-7: N-4-(2,5-Dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide

The compound N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 922604-23-7) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. The molecule consists of a benzamide core substituted with a 1,3-thiazole ring and a 2,5-dichlorothiophene moiety, which contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of thiazole derivatives in various chemical reactions and their role in drug discovery. The presence of the 1,3-thiazole ring in this compound is particularly notable as it has been shown to enhance the molecule's stability and reactivity under certain conditions. Additionally, the dichlorothiophene group introduces electronic effects that can modulate the compound's interactions with other molecules, making it a promising candidate for applications in catalysis and material synthesis.

The synthesis of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide involves a multi-step process that requires precise control over reaction conditions. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to achieve high yields and purity. These methods have been optimized based on recent advancements in cross-coupling chemistry, ensuring that the final product meets stringent quality standards.

One of the most exciting aspects of this compound is its potential application in the development of new materials for energy storage systems. The thiazole moiety has been shown to improve the electrochemical properties of materials used in lithium-ion batteries, making this compound a valuable addition to ongoing research in this area. Furthermore, the dichlorothiophene group contributes to the molecule's ability to act as an efficient electron acceptor, which is critical for achieving high energy density in battery systems.

In terms of biological applications, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-y...